![molecular formula C25H23N3O4S B2898162 3-(4-ethoxyphenyl)-1-{[4-(2-oxopyrrolidin-1-yl)phenyl]methyl}-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione CAS No. 1326916-10-2](/img/structure/B2898162.png)
3-(4-ethoxyphenyl)-1-{[4-(2-oxopyrrolidin-1-yl)phenyl]methyl}-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione
Description
3-(4-ethoxyphenyl)-1-{[4-(2-oxopyrrolidin-1-yl)phenyl]methyl}-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C25H23N3O4S and its molecular weight is 461.54. The purity is usually 95%.
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Scientific Research Applications
Photochromic Properties
The compound 3,4-Bis(4-ethoxycarbonyl-3-hydroxy-5-methyl-2-thienyl)-1-phenyl-1H-pyrrole-2,5-dione, which shares structural similarities with the requested compound, has been studied for its photochromic properties. This study found that despite its typical "photochromic" structure, it shows no photochromism in the crystalline state, attributed to the anti-parallel orientation of thienyl fragments and specific intramolecular interactions (Krayushkin et al., 2011).
Electron Transport in Polymer Solar Cells
In a study related to polymer solar cells, a novel alcohol-soluble n-type conjugated polyelectrolyte with a structure including a pyrrolopyrrole dione moiety, similar to the compound , was synthesized. This was used as an electron transport layer in polymer solar cells, demonstrating high conductivity and electron mobility due to its electron-deficient nature and planar structure (Hu et al., 2015).
Synthesis of Thieno[2,3‐d]pyrimidines
Research has been conducted on the synthesis of thieno[2,3-d]pyrimidine derivatives, closely related to the requested compound. The study described novel methods for preparing various thieno[2,3-d]pyrimidine-6-carboxylic acid esters and amides, expanding the scope of potential applications in various fields (Santilli et al., 1971).
Antagonists for the Human Luteinizing Hormone-Releasing Hormone Receptor
A study explored the design and synthesis of thieno[2,3-d]pyrimidine-2,4-dione derivatives as non-peptide antagonists for the human luteinizing hormone-releasing hormone receptor. This research is significant in developing potential therapeutic agents for sex-hormone-dependent diseases (Sasaki et al., 2003).
Properties
IUPAC Name |
3-(4-ethoxyphenyl)-1-[[4-(2-oxopyrrolidin-1-yl)phenyl]methyl]-4a,7a-dihydrothieno[3,2-d]pyrimidine-2,4-dione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H25N3O4S/c1-2-32-20-11-9-19(10-12-20)28-24(30)23-21(13-15-33-23)27(25(28)31)16-17-5-7-18(8-6-17)26-14-3-4-22(26)29/h5-13,15,21,23H,2-4,14,16H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UNAJNPPAJZTLDE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)N2C(=O)C3C(C=CS3)N(C2=O)CC4=CC=C(C=C4)N5CCCC5=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H25N3O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
463.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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